N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-methyl-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C24H21N3O3/c1-17-12-14-18(15-13-17)23-25-24(30-26-23)20-10-6-7-11-21(20)29-16-22(28)27(2)19-8-4-3-5-9-19/h3-15H,16H2,1-2H3
• InChI Key: GHYWUXXZLYZEPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as MPPO, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been studied for its potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. In cancer research, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has shown promising results in inhibiting the growth of various cancer cell lines. In neuroprotection, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to protect against oxidative stress-induced damage in neuronal cells. In addition, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also exhibited antimicrobial activity against various bacterial strains.

Mechanism of Action

The mechanism of action of N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation and cancer development. N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a signaling pathway that plays a role in inflammation and cancer development.
Biochemical and Physiological Effects:
N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to induce apoptosis, which is a process of programmed cell death. N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been shown to inhibit the migration and invasion of cancer cells. In neuronal cells, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to protect against oxidative stress-induced damage by reducing the production of reactive oxygen species (ROS) and increasing the activity of antioxidant enzymes. In addition, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to exhibit anti-inflammatory effects by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments is its potential to inhibit the growth of cancer cells and protect against oxidative stress-induced damage in neuronal cells. However, one limitation of using N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One direction is to further investigate its potential applications in cancer research, neuroprotection, and antimicrobial activity. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to better understand its potential for clinical use. Additionally, further studies are needed to understand the mechanism of action of N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide and its potential interactions with other compounds.

Synthesis Methods

N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is synthesized through a multi-step process that involves the reaction of p-tolyl hydrazine with ethyl 2-bromo-2-phenylacetate to form 3-(p-tolyl)-1,2,4-oxadiazole-5-carboxylic acid ethyl ester. This intermediate is then reacted with 2-(2-bromo-phenoxy)benzoic acid to form the final product, N-methyl-N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.